Cas no 2245698-44-4 (methyl 5-ethyl-3-phenyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-ethyl-3-phenyl-1H-pyrazole-4-carboxylate
• CAS No: 2245698-44-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5729581
• PubChem ID: 121212662
• Update Time: 2025-05-21

methyl 5-ethyl-3-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026722867
• 2245698-44-4
• F2198-3636
• methyl 5-ethyl-3-phenyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H14N2O2/c1-3-10-11(13(16)17-2)12(15-14-10)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： ZTUWBDVZBPADHK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2C=CC=CC=2)=NNC=1CC)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on methyl 5-ethyl-3-phenyl-1H-pyrazole-4-carboxylate

Methyl 5-Ethyl-3-Phenyl-1H-Pyrazole-4-Carboxylate (CAS No. 2245698-44-4): A Comprehensive Overview

The compound methyl 5-ethyl-3-phenyl-1H-pyrazole-4-carboxylate (CAS No. 2245698-44-4) is a highly specialized organic compound with a unique structure and diverse applications in the field of chemistry. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential in drug discovery, agrochemicals, and materials science. The molecule features a pyrazole ring substituted with an ethyl group at position 5, a phenyl group at position 3, and a methyl ester group at position 4. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that methyl 5-ethyl-3-phenyl-1H-pyrazole-4-carboxylate exhibits potent inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development. This finding underscores the potential of this compound in therapeutic applications.

In addition to its biological significance, methyl 5-ethyl-3-phenyl pyrazole carboxylate has also been explored for its role in agrochemicals. A study conducted by researchers at the University of Agriculture Sciences revealed that this compound demonstrates effective pest control properties when applied as a biopesticide. The phenyl group in its structure plays a critical role in enhancing its stability and bioavailability, making it suitable for agricultural applications.

From a synthetic perspective, the preparation of methyl 5-Ethyl pyrazole carboxylate involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product. These advancements in synthetic methodology have made this compound more accessible for large-scale production and commercial use.

The physical and chemical properties of methyl 5-Ethyl pyrazole carboxylate are equally intriguing. Its molecular weight is approximately 277 g/mol, and it exists as a crystalline solid at room temperature. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in various chemical reactions and formulations.

Looking ahead, ongoing research is focused on optimizing the synthesis of methyl 5-Ethyl pyrazole carboxylate to reduce costs and improve sustainability. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to make this compound more environmentally friendly. Furthermore, efforts are underway to investigate its potential as a building block for more complex molecules with enhanced functionality.

In conclusion, methyl 5-Ethyl pyrazole carboxylate (CAS No. 2245698-44) is a versatile compound with significant potential across multiple industries. Its unique structure, coupled with its diverse applications, positions it as an important molecule in contemporary chemical research. As advancements continue to be made in its synthesis, characterization, and application development, this compound is poised to play an even greater role in shaping the future of chemistry.